molecular formula C7H8N2O4 B8774129 2,5-Dioxohexahydro-1H-pyrrolo(1,2-a)imidazole-7a-carboxylic acid CAS No. 126101-07-3

2,5-Dioxohexahydro-1H-pyrrolo(1,2-a)imidazole-7a-carboxylic acid

Cat. No.: B8774129
CAS No.: 126101-07-3
M. Wt: 184.15 g/mol
InChI Key: IOUXCPKBPUCKMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Dioxohexahydro-1H-pyrrolo(1,2-a)imidazole-7a-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O4 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

126101-07-3

Molecular Formula

C7H8N2O4

Molecular Weight

184.15 g/mol

IUPAC Name

2,5-dioxo-1,3,6,7-tetrahydropyrrolo[1,2-a]imidazole-7a-carboxylic acid

InChI

InChI=1S/C7H8N2O4/c10-4-3-9-5(11)1-2-7(9,8-4)6(12)13/h1-3H2,(H,8,10)(H,12,13)

InChI Key

IOUXCPKBPUCKMJ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(NC(=O)CN2C1=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2-carboxy-4-oxo-2-imidazolidine-propanoic acid (2 g, 9.89 mmol), hexamethyldisilazane (20 mol) and trimethylchlorosilane (10 ml) in dry acetonitrile (50 ml) was refluxed under nitrogen for 4 hours. After cooling, the precipitate was filtered off and the filtrate was evaporated under vacuum. The residue was dissolved in methanol (20 ml) containing some drops of concentrated hydrochloric acid and stirred for 10 minutes. The insoluble material was filtered off and the filtrate was evaporated to dryness. The residue was triturated with acetonitrile and crystallized with tetrahydrofuran (250 ml) to yield 0.9 g (50%) of the title compound, m.p. 207° C. (with decomposition). NMR (DMSO-d6): deltaH : 9.20 (b.s., 1H, NH); 3.82 and 3.46 (ABq, J=16.8 Hz, 2H, NCH2CO); 2.90-1.80 (c.a., 4H, CH2 -CH2). MS (E.I., 70 eV, 1.5 mA) m/z=184 (M+), 139 (M--COOH)+, 83 (C3H3N2O)30 .
Quantity
2 g
Type
reactant
Reaction Step One
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20 mol
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reactant
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10 mL
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reactant
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50 mL
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solvent
Reaction Step One
Yield
50%

Synthesis routes and methods II

Procedure details

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